2-[(2-bromo-4-nitro-1H-imidazol-1-yl)methyl]-1,3-propanediol

• Molecular Formula: C7H10BrN3O4
• Molecular Weight: 280.08 g/mol
• IUPAC Name: 2-[(2-bromo-4-nitroimidazol-1-yl)methyl]propane-1,3-diol
• InChI: InChI=1S/C7H10BrN3O4/c8-7-9-6(11(14)15)2-10(7)1-5(3-12)4-13/h2,5,12-13H,1,3-4H2
• InChI Key: OGBPANVEHBWZHG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(N1CC(CO)CO)Br)[N+](=O)[O-]

Description

2-[(2-bromo-4-nitro-1H-imidazol-1-yl)methyl]-1,3-propanediol is a useful research compound. Its molecular formula is C7H10BrN3O4 and its molecular weight is 280.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of silyl ether 178 (7.35 g, 14.5 mmol) in a solution of 1% HCl in 95% EtOH (desilylation conditions described by Cunico et al., 1980) (150 mL) was stirred at room temperature for 4 h, and then kept at 4° C. for 12 h. The resulting solution was cooled (CO2/acetone), neutralised by dropwise addition of 7M NH3 in MeOH (9.8 mL) with stirring, and then concentrated to dryness and the residue was chromatographed on silica gel. Elution with 33-75% EtOAc/petroleum ether firstly gave foreruns, and then further elution with 75% EtOAc/petroleum ether and EtOAc gave 2-[(2-bromo-4-nitro-1H-imidazol-1-yl)methyl]-1,3-propanediol (179) (3.42, 85%) as a white solid: mp (MeOH/CH2Cl2/hexane) 110-112° C.; 1H NMR [(CD3)2SO] δ 8.50 (s, 1H), 4.65 (t, J=5.0 Hz, 2H), 4.07 (d, J=7.3 Hz, 2H), 3.41 (m, 4H), 2.06 (m, 1H). Anal. (C7H10BrN3O4) C, H, N.